Cas no 949023-16-9 ((4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid)

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid structure
949023-16-9 structure
Product Name:(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid
CAS No:949023-16-9
MF:C24H21NO5
MW:403.427246809006
MDL:MFCD11617943
CID:69647
Update Time:2024-10-25

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid
    • (4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid
    • (4S,5R)-3-benzoyl-2-(4-anisyl)-4-phenyl-5-oxazolidinecarboxylic acid
    • (4S,5R)-3-benzoyl-2-(4-methoxyphenyl)-4-phenyl-1,3-oxazolidine-5-carboxylic acid
    • (4S5R)-3-benzoyl-2-(4-anisyl)-4-phenyl
    • 6305AC
    • ST2414362
    • AX8042169
    • 617B943
    • 5-Oxazolidinecarboxylicacid, 3-benzoyl-2-(4-meth
    • (4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid (ACI)
    • MDL: MFCD11617943
    • Inchi: 1S/C24H21NO5/c1-29-19-14-12-18(13-15-19)23-25(22(26)17-10-6-3-7-11-17)20(21(30-23)24(27)28)16-8-4-2-5-9-16/h2-15,20-21,23H,1H3,(H,27,28)/t20-,21+,23?/m0/s1
    • InChI Key: RDVJYGYJBUIIOE-ZOAFEQKISA-N
    • SMILES: C(C1C=CC=CC=1)(N1C(C2C=CC(OC)=CC=2)O[C@@H](C(=O)O)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 403.14200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 590
  • Topological Polar Surface Area: 76.1

Experimental Properties

  • Density: 1.291
  • Boiling Point: 642.269°C at 760 mmHg
  • PSA: 76.07000
  • LogP: 3.99880

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature(BD42169)

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Pricemore >>

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(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
A novel semi-synthesis method of taxol via asymmetric dihydroxylation
Nan, Pengjuan; He, Wei; Wang, Qiaofeng; Jing, Linlin; Sun, Xiaoli, Zhongguo Yaoxue Zazhi (Beijing, 2007, 42(9), 709-712

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Novel semisynthetic method of paclitaxel via asymmetric aminohydroxylation
Nan, Pengjuan; Jiang, Ru; Liu, Xueying; Yao, Zhijun; Sun, Xiaoli, Zhongguo Yaowu Huaxue Zazhi, 2006, 16(2), 70-73

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  1 h, 20 psi, rt
Reference
The synthesis of novel taxoids for oral administration
Jing, Yun-rong; Zhou, Wei; Li, Wan-liang; Zhao, Lin-xiang; Wang, Yong-feng, Bioorganic & Medicinal Chemistry, 2014, 22(1), 194-203

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Methanol ,  Water ;  pH 9 - 10, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
Method for synthesizing taxol side chain
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  rt; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Synthesis and biological activity of C-7, C-9 and C-10 modified taxane analogues from 1-deoxybaccatin VI
Xie, Chenghu; Cui, Yongmei; Li, Lanlan; Zhang, Minmin; Liu, Hongchun; et al, Bioorganic & Medicinal Chemistry, 2020, 28(21),

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  1 h, 20 psi, rt
Reference
Taxanes compounds as oral antitumor medicaments and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Design and synthesis of de novo cytotoxic alkaloids by mimicking the bioactive conformation of paclitaxel
Sun, Liang; Veith, Jean M.; Pera, Paula; Bernacki, Ralph J.; Ojima, Iwao, Bioorganic & Medicinal Chemistry, 2010, 18(19), 7101-7112

Production Method 8

Reaction Conditions
1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Toluene ;  6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  25 °C; 3 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, 25 °C
Reference
Preparation of (4S,5R)-3-benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazoline carboxylic acid derivatives
, China, , ,

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Raw materials

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Preparation Products

(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid Suppliers

Shanghai Joy Biotech Ltd
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(CAS:949023-16-9)(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid
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Quantity:100g;1kg;10kg;25kg
Purity:98%
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(CAS:949023-16-9)(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid
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Quantity:200kg
Purity:99.9%
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(CAS:949023-16-9)紫杉醇侧链酸3
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Quantity:25KG,200KG,1000KG
Purity:99%
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Price ($):discuss personally
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Recommended suppliers
Shanghai Joy Biotech Ltd
(CAS:949023-16-9)(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid
JY055
Purity:98%
Quantity:100g;1kg;10kg;25kg
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:949023-16-9)(4S,5R)-3-Benzoyl-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid
sfd2725
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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